Cas no 1323192-72-8 (5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde
• CAS No: 1323192-72-8
• MF: C₁₉H₁₅NO₃S
• MW: 337.392303705215
• CID: 5188295
• Update Time: 2025-06-11

5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-[6-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-hexyn-1-yl]-

• Inchi： 1S/C19H15NO3S/c21-13-15-11-10-14(24-15)7-3-1-2-6-12-20-18(22)16-8-4-5-9-17(16)19(20)23/h4-5,8-11,13H,1-2,6,12H2
• InChI Key： UUNAOKMACFWRIX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C#CCCCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 552
• XLogP3: 3.5
• Topological Polar Surface Area: 82.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde

Introduction to 5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde and Its Significance in Modern Chemical Biology

The compound with the CAS number 1323192-72-8 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various applications in pharmaceutical research and drug development. The compound is formally known as 5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde, a name that encapsulates its intricate chemical composition.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their biological activities and potential therapeutic applications. The presence of both thiophene and isoindole moieties in this molecule suggests a rich chemical space for interaction with biological targets. Thiophenes are well-known for their role in various pharmacological agents, while isoindoles have been explored for their antimicrobial and anti-inflammatory properties. The aldehyde functionality at the 2-position of the thiophene ring further enhances its reactivity, making it a versatile scaffold for further derivatization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of a hexyne group at the 6-position introduces a linear alkyne moiety, which can participate in various coupling reactions such as Sonogashira coupling or Buchwald-Hartwig coupling. These reactions are crucial for constructing more complex molecular architectures and have been widely used in the synthesis of biologically active compounds.

One of the most intriguing aspects of this compound is its potential as a building block for drug discovery. The combination of electron-deficient and electron-rich regions within its structure allows for selective interactions with biological targets. For instance, the aldehyde group can engage in Schiff base formation with nucleophiles such as amines or thiols, leading to the formation of imines or thiazolidines. These intermediates can then be further modified to produce more complex molecules with enhanced biological activity.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 1,3-dioxo group in the isoindole moiety further enhances its potential as a pharmacophore by introducing additional polar interactions with biological targets. This structural feature has been exploited in the design of novel therapeutic agents targeting specific disease pathways.

The thiophene ring in this compound also contributes to its biological relevance. Thiophenes are known to be bioisosteres of benzene rings and can often replace aromatic systems in drug molecules without significant loss of activity. This property makes them valuable scaffolds for drug design, particularly in cases where metabolic stability is a concern. The aldehyde group at the 2-position of the thiophene ring provides an additional site for functionalization, allowing for the introduction of diverse substituents that can modulate biological activity.

In conclusion, the compound with CAS number 1323192-72-8, specifically named as 5-[6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hex-1-yn-1-yl]thiophene-2-carbaldehyde, represents a significant advancement in chemical biology research. Its unique structural features make it a versatile scaffold for drug discovery and development. By leveraging its reactivity and biological potential, researchers can explore new therapeutic avenues and develop novel compounds with improved efficacy and selectivity.